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Compound of Interest

Compound Name: Bis-5,5-nortrachelogenin

Cat. No.: B1631367

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis-5,5-nortrachelogenin is a lignan compound that has demonstrated potential as an anti-
inflammatory agent. These application notes provide a summary of its effects on
lipopolysaccharide (LPS)-stimulated macrophages, which are key players in the inflammatory
response. The protocols outlined below offer detailed methodologies to investigate the
mechanisms of action of Bis-5,5-nortrachelogenin, focusing on its impact on critical
inflammatory signaling pathways.

Data Presentation

The following tables summarize the quantitative data on the effects of Bis-5,5-
nortrachelogenin and the related compound nortrachelogenin on LPS-stimulated
macrophages.

Table 1: Inhibitory Effects of Bis-5,5-nortrachelogenin on Nitric Oxide Production
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Compound Cell Line Stimulation  Parameter IC50 Value Reference
Bis-5,5- Nitric Oxide
LPS and IFN-
nortracheloge  RAW 264.7 (NO) 48.6 uM [1]
nin Y Production

Table 2: Anti-inflammatory Effects of Nortrachelogenin in LPS-Stimulated J774 Macrophages

Effect of .
Parameter . Mechanism Reference
Nortrachelogenin
Enhanced
iNOS Protein o proteasome-
_ Inhibition [21[3]
Expression dependent
degradation
) Post-transcriptional
iINOS mRNA Levels No effect ] [3]
regulation
Nitric Oxide (NO) o Reduced iNOS protein
) Inhibition [2]
Production levels
MPGES-1 Protein o -
) Inhibition Not specified [2]
Expression
Prostaglandin E2 o Reduced mPGES-1
) Inhibition ) [2]
(PGEZ2) Production expression
Interleukin-6 (IL-6) o N
) Inhibition Not specified [2]
Production
Monocyte
Chemoattractant o -
] Inhibition Not specified [2]
Protein-1 (MCP-1)
Production
Cyclooxygenase-2
(COX-2) Protein No effect Not applicable [3]
Levels
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Signaling Pathways

Lipopolysaccharide (LPS) stimulation of macrophages activates several key inflammatory
signaling pathways. Bis-5,5-nortrachelogenin is hypothesized to exert its anti-inflammatory
effects by modulating these pathways.

LPS-Induced Inflammatory Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Bis-5,5-
nortrachelogenin in Lipopolysaccharide-Stimulated Macrophages]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1631367#bis-5-5-
nortrachelogenin-in-lipopolysaccharide-stimulated-macrophages]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/27737478/
https://pubmed.ncbi.nlm.nih.gov/27737478/
https://www.benchchem.com/product/b1631367#bis-5-5-nortrachelogenin-in-lipopolysaccharide-stimulated-macrophages
https://www.benchchem.com/product/b1631367#bis-5-5-nortrachelogenin-in-lipopolysaccharide-stimulated-macrophages
https://www.benchchem.com/product/b1631367#bis-5-5-nortrachelogenin-in-lipopolysaccharide-stimulated-macrophages
https://www.benchchem.com/product/b1631367#bis-5-5-nortrachelogenin-in-lipopolysaccharide-stimulated-macrophages
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1631367?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

